Cas no 1804486-48-3 (6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide)

• Product Name: 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide
• CAS No: 1804486-48-3
• MF: C₆H₄ClF₂N₃O₄S
• MW: 287.628465652466
• CID: 4873565
• Update Time: 2025-10-12

6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF2N3O4S/c7-3-1-2(5(8)9)4(17(10,15)16)6(11-3)12(13)14/h1,5H,(H2,10,15,16)
• InChI Key： VSMXEEBXSUZCKV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.2
• Topological Polar Surface Area: 127

Additional information on 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide

Introduction to 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1804486-48-3)

6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804486-48-3, belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a nitro group, which contribute to its unique chemical properties and reactivity. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates.

The significance of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide lies in its potential role as a building block for pharmacophores. In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitro group in this compound not only enhances its reactivity but also contributes to its bioavailability and metabolic stability. Furthermore, the difluoromethyl group is known to improve the binding affinity of drug candidates to their target receptors, making it an attractive moiety in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide with greater accuracy. These computational methods have been instrumental in identifying potential lead compounds for further optimization. For instance, studies have shown that sulfonamide derivatives can interact with enzymes and receptors in ways that disrupt pathogenic processes. The specific arrangement of atoms in 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide allows it to mimic natural substrates or inhibit key enzymes involved in disease pathways. This has led to its investigation as a potential therapeutic agent against various conditions.

In the context of drug discovery, the synthesis of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide represents a significant achievement in organic synthesis. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also underscore the importance of interdisciplinary collaboration between chemists and biologists.

The pharmacological profile of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide has been the subject of extensive research. Preclinical studies have demonstrated its potential efficacy against several disease models, including inflammation and cancer. The chloro substituent is known to enhance lipophilicity, which can improve membrane permeability and cellular uptake. Meanwhile, the nitro group can undergo reduction to form an amine, which may be further functionalized to introduce additional biological activity. Such transformations are crucial in medicinal chemistry for fine-tuning the properties of drug candidates.

One particularly intriguing aspect of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide is its ability to modulate signaling pathways associated with disease progression. For example, studies have suggested that sulfonamides can interfere with bacterial metabolic pathways by inhibiting key enzymes like dihydropteroate synthase (DHPS). This mechanism has been exploited in the development of antibiotics that target bacterial sulfonamide resistance pathways. Similarly, in cancer research, sulfonamides have been explored for their ability to inhibit tyrosine kinases and other enzymes involved in tumor growth and metastasis.

The incorporation of fluorine atoms into pharmaceutical compounds is another area where 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide stands out. Fluorinated molecules often exhibit improved pharmacokinetic properties due to enhanced metabolic stability and binding affinity. The difluoromethyl group in this compound is particularly noteworthy for its ability to increase lipophilicity while maintaining water solubility—a desirable balance for drug candidates. This feature has made it a popular choice for medicinal chemists seeking to optimize drug-like properties.

As research continues to evolve, new applications for 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide are likely to emerge. Advances in biotechnology and synthetic biology offer exciting opportunities for leveraging this compound in novel therapeutic strategies. For instance, it could be used as a scaffold for designing peptidomimetics or as a component in combination therapies that target multiple disease pathways simultaneously. The versatility of this molecule underscores its importance as a tool in modern drug discovery.

In conclusion,6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide (CAS No. 1804486-48-3) represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups makes it a valuable asset in pharmaceutical research, with potential applications spanning multiple therapeutic areas. As scientists continue to unravel the mysteries of molecular interactions,6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-sulfonamide is poised to play an increasingly important role in the development of next-generation therapeutics.